Cas no 1006614-49-8 ((1R,2S)-2-(3,4-difluorophenyl)cyclopropan-1-amine)

• Product Name: (1R,2S)-2-(3,4-difluorophenyl)cyclopropan-1-amine
• CAS No: 1006614-49-8
• MF: C₉H₁₀ClF₂N
• MW: 205.632208347321
• MDL: MFCD23099138
• CID: 822934
• PubChem ID: 9834068
• Update Time: 2026-04-29

(1R,2S)-2-(3,4-difluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R trans)-2-(3,4-difluorophenyl)cyclopropane amine. HCl
• (1R,?2S)?-?rel-?2-?(3,?4-?Difluorophenyl)?cyclopropanamine
• (1R trans)-2-(3,4-difluorophenyl)cyclopropaneamine HCl
• (1R,2S)-Rel-2-(3,4-Difluorophenyl)Cyclopropanamine
• CyclopropanaMine, 2-(3,4-difluorophenyl)-, (1R,2S)-rel-
• (1R,2S)-2-(3,4-difluorophenyl)cyclopropan-1-amine:hydrochloride
• (1R,2S)-2-(3,4-difluorophenyl)cyclopropan-1-amine
• trans-2-(3,4-Difluoro-phenyl)-cyclopropylamine

• MDL： MFCD23099138
• Inchi： InChI=1S/2C9H9F2N/c2*10-7-2-1-5(3-8(7)11)6-4-9(6)12/h2*1-3,6,9H,4,12H2/t2*6-,9+/m10/s1
• InChI Key： UKZWZGLOIBMRMX-DBLGBMPJSA-N
• SMILES： [C@@H]1([C@H](C2=CC=C(F)C(F)=C2)C1)N.[C@H]1([C@H](C1)C=2C=C(C(=CC2)F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.268
• Boiling Point: 212 ºC
• Flash Point: 99 ºC